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Compound of Interest

Compound Name:
(4-Methylthiophen-2-

yl)methanamine

Cat. No.: B011062 Get Quote

An In-depth Technical Guide on the Physical Properties of (4-Methylthiophen-2-
yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the chemical compound (4-Methylthiophen-2-yl)methanamine. Given its role as a potential

building block in medicinal chemistry and materials science, a thorough understanding of its

physical characteristics is essential for its application in research and development. This

document consolidates available data, outlines general experimental protocols for property

determination, and presents a logical workflow for the characterization of similar novel

compounds.

Core Physical Properties
(4-Methylthiophen-2-yl)methanamine is a substituted thiophene derivative with the following

chemical structure:

Chemical Structure:

The physical properties of this compound are summarized in the table below. It is important to

note that while some data is available from commercial suppliers, other key physical properties

have not been extensively reported in the scientific literature.
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Table 1: Summary of Physical Properties of (4-Methylthiophen-2-yl)methanamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b011062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source/Comment

Chemical Formula C₆H₉NS [1]

Molecular Weight 127.21 g/mol [1]

CAS Number 104163-39-5 [1]

Appearance Yellow to colorless liquid [1]

Physical State Liquid [1]

Boiling Point 42-46 °C at 0.1 Torr [1]

Melting Point Not Applicable

Data not available; expected to

be low as it is a liquid at room

temperature.

Density Data Not Available

Can be determined

experimentally using a

pycnometer or a digital density

meter.

Solubility Data Not Available

As a primary amine with a

relatively small alkyl

substituent, it is expected to be

soluble in water and common

organic solvents like alcohols,

benzene, and ether.[2] The

presence of the thiophene ring

may influence its solubility

profile.

pKa Data Not Available

The pKa of the conjugate acid

is expected to be in the range

of typical primary amines. This

can be determined

experimentally via

potentiometric titration.

Spectral Data Data Not Available 1H NMR, 13C NMR, IR, and

Mass Spectrometry data are
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not readily available in public

databases. These would need

to be determined

experimentally.

Experimental Protocols for Property Determination
For researchers requiring precise physical property data for (4-Methylthiophen-2-
yl)methanamine, the following established experimental protocols are recommended.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of a liquid.

Methodology:

Sample Preparation: A small amount of (4-Methylthiophen-2-yl)methanamine is placed in

a small-diameter test tube. A capillary tube, sealed at one end, is inverted and placed inside

the test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated. The shape of the Thiele tube

allows for the circulation of the oil, ensuring uniform heating of the sample.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The temperature is noted when a continuous and rapid stream of bubbles

is observed.

Boiling Point Determination: The heat source is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

pKa Determination (Potentiometric Titration)
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Potentiometric titration is a precise method for determining the acid dissociation constant (pKa)

of a substance.

Methodology:

Sample Preparation: A known concentration of (4-Methylthiophen-2-yl)methanamine is

dissolved in deionized water or a suitable solvent mixture.

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer. A burette containing a standardized solution of a strong acid (e.g., HCl) is

positioned above the beaker.

Titration: The acid titrant is added in small, precise increments to the amine solution. After

each addition, the solution is allowed to equilibrate, and the pH is recorded.

Data Analysis: The pH of the solution is plotted against the volume of titrant added. The

equivalence point of the titration is determined from the point of maximum inflection in the

titration curve. The pKa is the pH at which half of the amine has been neutralized (i.e., at the

half-equivalence point).

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a novel amine compound like (4-Methylthiophen-2-yl)methanamine.
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Synthesis and Purification

Structural Confirmation
(NMR, MS)

Initial Observations
(Physical State, Color, Odor)

Boiling Point Determination
(e.g., Thiele Tube)

Density Measurement
(e.g., Pycnometer)

Solubility Assessment
(Water, Organic Solvents)

pKa Determination
(e.g., Potentiometric Titration)

Spectroscopic Analysis
(IR, UV-Vis)

Data Compilation and Analysis

Technical Data Sheet Generation

Click to download full resolution via product page

Workflow for Physical Property Characterization

This workflow provides a systematic approach to gathering the necessary data for a

comprehensive understanding of a new chemical entity's physical properties, which is crucial

for its subsequent application in drug development and other scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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